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Compound of Interest

Compound Name: Fmoc-Tyr(tBu)-OH

Cat. No.: B557300 Get Quote

Essential Safety and Handling Guide for Fmoc-
Tyr(tBu)-OH
For researchers, scientists, and drug development professionals, the safe handling of chemical

reagents is paramount. This guide provides immediate and essential safety, operational, and

disposal information for Fmoc-Tyr(tBu)-OH (N-α-Fmoc-O-tert-butyl-L-tyrosine), a key building

block in peptide synthesis.[1][2] Adherence to these protocols is crucial for ensuring laboratory

safety and maintaining the integrity of your research.

Hazard Identification and Classification
Fmoc-Tyr(tBu)-OH is a white to off-white powder.[2] While some suppliers classify the

compound as not hazardous, aggregated GHS information indicates potential hazards.[3][4] It

is prudent to handle it as a potentially hazardous substance. Key hazard statements associated

with the compound are summarized below.
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Hazard Class
GHS Hazard Statement (H-
Code)

Description

Acute Toxicity, Oral H302 Harmful if swallowed.[5]

Skin Corrosion/Irritation H315 Causes skin irritation.[5][6]

Serious Eye Damage/Eye

Irritation
H319

Causes serious eye irritation.

[5]

Specific Target Organ Toxicity

(Single Exposure)
H335

May cause respiratory

irritation.[5][6]

Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling Fmoc-Tyr(tBu)-OH to minimize

exposure. The following table outlines the recommended equipment based on Safety Data

Sheets.[1][4][5]

Protection Type Recommended Equipment

Eye/Face Protection

Safety glasses with side-shields conforming to

EN166 or chemical safety goggles are

mandatory.[4]

Hand Protection

Wear appropriate chemical-resistant gloves

(e.g., nitrile rubber). Dispose of contaminated

gloves after use in accordance with local laws

and good laboratory practices.[1]

Skin and Body Protection

A laboratory coat is required. For larger

quantities or potential for significant exposure, a

full suit may be necessary.[1]

Respiratory Protection

Use in a well-ventilated area.[5] If dust formation

is likely, a type N95 (US) or type P1 (EN 143)

dust mask or a dust respirator should be used.

[1]
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Experimental Protocols: Safe Handling, Storage,
and Disposal
Receiving and Storage:

Upon receipt, inspect the container for any damage.

Store the container tightly closed in a dry, cool, and well-ventilated place.[4][7]

Recommended storage temperature is typically between 2-8°C (36-46°F), although some

suppliers state room temperature or -20°C for long-term powder storage.[1][8] Always follow

the specific storage instructions on the product label.

Handling and Operational Plan:

Preparation: Read the Safety Data Sheet (SDS) thoroughly before use. Ensure all necessary

PPE is available and in good condition. Work in a designated area, preferably in a chemical

fume hood or a space with appropriate exhaust ventilation to minimize dust inhalation.[7][9]

Weighing and Transfer: Avoid the formation and inhalation of dust.[5][7] Use appropriate

tools to handle the solid material.

Dissolving: When preparing solutions, add the solid to the solvent slowly. Fmoc-Tyr(tBu)-OH
is soluble in organic solvents like Dimethylformamide (DMF).[2]

General Practices: Avoid contact with skin, eyes, and clothing.[4][9] Do not eat, drink, or

smoke in the laboratory.[5] Wash hands thoroughly after handling.[5]

Emergency Procedures
First Aid Measures: Immediate medical attention may be required in case of exposure. Show

the safety data sheet to the doctor in attendance.[4]
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Exposure Route First Aid Procedure

Inhalation

Move the person into fresh air. If not breathing,

give artificial respiration. Consult a physician.[4]

[7]

Skin Contact

Take off contaminated clothing immediately.

Wash off with soap and plenty of water. Consult

a physician.[4][7]

Eye Contact

Rinse cautiously and thoroughly with plenty of

water for at least 15 minutes. Remove contact

lenses, if present and easy to do. Continue

rinsing. Consult a physician.[4][5]

Ingestion

Rinse mouth with water. Never give anything by

mouth to an unconscious person. Do NOT

induce vomiting. Call a physician.[4][5][7]

Spill and Leak Protocol:

Personal Precautions: Ensure adequate ventilation. Avoid dust formation. Wear the

appropriate PPE as described above, including a dust respirator, gloves, goggles, and a lab

coat.[1][7]

Containment and Cleaning:

Small Spills: Use appropriate tools to sweep or shovel the spilled material into a suitable,

closed container for disposal.[1][7]

Large Spills: Use a shovel to place the material into a convenient waste disposal

container.[1] Do not let the product enter drains.[7]

Final Decontamination: Clean the spill area thoroughly.

Disposal Plan: All waste materials must be disposed of in accordance with federal, state, and

local environmental control regulations.[1][9]
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Chemical Waste: Dispose of unused Fmoc-Tyr(tBu)-OH in a designated, labeled, and

sealed container for chemical waste.

Contaminated Materials: Used gloves, lab coats, and other contaminated materials should

be placed in a sealed bag or container and disposed of as hazardous waste.
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Emergency Response

Receive & Inspect
Fmoc-Tyr(tBu)-OH

Store Tightly Sealed
(2-8°C, Dry, Ventilated)

Pre-Use Check:
Read SDS
Don PPE

Use Ventilated Area

Handling:
Weigh Carefully

Avoid Dust
Transfer to Solvent

Use in SynthesisSpill Occurs Exposure Occurs

Post-Use Cleanup

Dispose of Waste:
- Unused Reagent

- Contaminated PPE
(Follow Regulations)

Contain & Clean Spill
(Wearing Full PPE)

Administer First Aid
Seek Medical Attention

Click to download full resolution via product page

Caption: Workflow for the safe handling of Fmoc-Tyr(tBu)-OH from receipt to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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